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Compound of Interest

Compound Name:
4-(Fluoromethyl)piperidine

hydrochloride

Cat. No.: B1290037 Get Quote

In the landscape of medicinal chemistry, the piperidine ring stands out as a "privileged

scaffold"—a molecular framework that frequently appears in successful therapeutic agents due

to its favorable physicochemical properties and ability to present substituents in a well-defined

three-dimensional orientation. Concurrently, the strategic incorporation of fluorine has become

a cornerstone of modern drug design.[1] Fluorine's unique electronic properties can profoundly

influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

[1][2]

This guide focuses on 4-(Fluoromethyl)piperidine hydrochloride, a chemical entity that

embodies the convergence of these two powerful concepts. As a readily available building

block, it provides researchers and drug development professionals with a tool to introduce a

fluorinated, single-carbon substituent onto a versatile piperidine core. This document serves as

a technical resource, elucidating the compound's properties, its strategic applications,

analytical validation, and essential safety protocols.

Core Compound Identification and Physicochemical
Properties
Accurate identification is the foundation of all scientific work. 4-(Fluoromethyl)piperidine
hydrochloride is uniquely identified by its CAS (Chemical Abstracts Service) number: 787564-

27-6.[3][4][5] Its fundamental properties are summarized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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